Cas no 908563-68-8 (NSC49652)

NSC49652 structure

Product Name:NSC49652

CAS No:908563-68-8

MF:C₁₄H₁₁NO₂

MW:225.242643594742

CID:4659321

Update Time:2023-11-20

NSC49652 Chemical and Physical Properties

Names and Identifiers

- NSC49652
- MLS000736655
- (E)-1-(2-hydroxyphenyl)-3-pyridin-3-ylprop-2-en-1-one
- 1-(2-hydroxyphenyl)-3-(3-pyridyl)prop-2-en-1-one
- (2E)-1-(2-HYDROXYPHENYL)-3-(PYRIDIN-3-YL)PROP-2-EN-1-ONE
- [e]-1-(2-hydroxyphenyl)-3-pyridin-3-YLProp-2-en-1-one
- HMS2885E03
- SMR000528233
- J3.571.934B
- 1-(2-Hydroxyphenyl)-3-(3-pyridinyl)-2-propene-1-one
- (E)-3-(3-Pyridyl)-1-(2-hydroxyphenyl)
- (2E)-1-(2-Hydroxyphenyl)-3-(3-pyridinyl)-2-propen-1-one (ACI)
- (E)-1-(2-Hydroxyphenyl)-3-(pyridin-3-yl)-2-propen-1-one
- Inchi： 1S/C14H11NO2/c16-13-6-2-1-5-12(13)14(17)8-7-11-4-3-9-15-10-11/h1-10,16H/b8-7+
- InChI Key： CRWNZUBUBIULHB-BQYQJAHWSA-N
- SMILES： C(C1C=CC=CC=1O)(=O)/C=C/C1C=NC=CC=1

Computed Properties

Exact Mass: 225.079
Monoisotopic Mass: 225.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 50.2

Experimental Properties

Density: 1.241
Boiling Point: 414.3°Cat760mmHg
Flash Point: 204.4°C
Refractive Index: 1.661
PSA: 50.19000
LogP: 2.68330

NSC49652 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1105112-100mg	NSC49652	908563-68-8	98%	100mg	￥9100.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1105112-250mg	NSC49652	908563-68-8	98%	250mg	￥6424	2023-04-13
TRC	E208456-100mg	(2E)-1-(2-Hydroxyphenyl)-3-(3-pyridinyl)-2-propenone	908563-68-8		100mg	$ 475.00	2022-06-05
TRC	E208456-500mg	(2E)-1-(2-Hydroxyphenyl)-3-(3-pyridinyl)-2-propenone	908563-68-8		500mg	$ 1860.00	2022-06-05
TRC	E208456-1g	(2E)-1-(2-Hydroxyphenyl)-3-(3-pyridinyl)-2-propenone	908563-68-8		1g	$ 2855.00	2022-06-05
MedChemExpress	HY-111163-10mM*1mLinDMSO	NSC49652	908563-68-8	99.92%	10mM*1mLinDMSO	￥990	2023-07-26
MedChemExpress	HY-111163-5mg	NSC49652	908563-68-8	99.92%	5mg	￥900	2024-07-20
MedChemExpress	HY-111163-10mg	NSC49652	908563-68-8	99.92%	10mg	￥1350	2024-07-20
MedChemExpress	HY-111163-25mg	NSC49652	908563-68-8	99.92%	25mg	￥2565	2024-07-20
MedChemExpress	HY-111163-50mg	NSC49652	908563-68-8	99.92%	50mg	￥4100	2024-07-20

NSC49652 Production Method

Production Method 1

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide ; 2 - 3 min, rt; 5 - 10 min, rt

Reference

: Inhibitory kinetics of azachalcones and their oximes on mushroom tyrosinase: A facile solid-state synthesis

Radhakrishnan, Sini K.; Shimmon, Ronald G.; Conn, Costa; Baker, Anthony T., Chemistry & Biodiversity, 2016, 13(5), 531-538

Production Method 2

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 20 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, cooled

Reference

: Convenient synthesis of flavanone derivatives via oxa-Michael addition using catalytic amount of aqueous cesium fluoride

Miura, Motofumi; Shigematsu, Karin; Toriyama, Masaharu; Motohashi, Shigeyasu, Tetrahedron Letters, 2021, 85,

Production Method 3

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; overnight, 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, 0 °C

Reference

: Microwave-Assisted Solution-Phase Parallel Synthesis of 2,4,6-Trisubstituted Pyrimidines

Nie, Aihua; Wang, Jun; Huang, Ziwei, Journal of Combinatorial Chemistry, 2006, 8(5), 646-648

Production Method 4

121-71-1

500-22-1

118-93-4

551-93-9

99-92-3

99-03-6

99-93-4

98-86-2

908563-68-8

315681-44-8

20890-14-6

408365-41-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 min; overnight, 0 - 4 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized, cooled

Reference

: Combinatorial synthesis, lead identification, and antitumor study of a chalcone-based positional-scanning library

Ullah, Ahsan; Ansari, Farzana Latif; Ihsan-ul-Haq; Nazir, Samina; Mirza, Bushra, Chemistry & Biodiversity, 2007, 4(2), 203-214

Production Method 5

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol ; overnight, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: Azachalcones: A new class of potent polyphenol oxidase inhibitors

Radhakrishnan, Sini Karanayil; Shimmon, Ronald Gibrial; Conn, Costa; Baker, Anthony T., Bioorganic & Medicinal Chemistry Letters, 2015, 25(8), 1753-1756

Production Method 6

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 5 min, 0 - 5 °C
1.2 20 h, rt
1.3 Reagents: Acetic acid ; pH 6, rt

Reference

: Thallium(III) p-tosylate (TTS) mediated oxidative rearrangement of 2-naphthyl and 2-heteroarylchromanones

Kurapati, Chidvilas; Muthukrishnan, M.; Singh, Om V.; Gundla, Rambabu, Indian Journal of Chemistry (2022-), 2022, 61(9), 923-927

Production Method 7

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 5 min, rt → 5 °C
1.2 20 h, rt

Reference

: Thallium(III) p-tosylate-mediated oxidative [1,2] rearrangement of 2-naphthyl and 2-heteroarylchromanones

Kurapati, Chidvilas; Muthukrishnan, Murugan; Singh, Om V.; Gundla, Rambabu, Journal of Heterocyclic Chemistry, 2022, 59(1), 172-177

Production Method 8

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 5 - 10 °C; 60 min, 5 - 10 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled

Reference

: Synthesis and selective cytotoxic activities on rhabdomyosarcoma and noncancerous cells of some heterocyclic chalcones

Do, Tuong-Ha; Nguyen, Dai-Minh; Truong, Van-Dat; Do, Thi-Hong-Tuoi; Le, Minh-Tri; et al, Molecules, 2016, 21(3), 329/1-329/10

Production Method 9

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 h, reflux

Reference

: Ru, Rh and Ir metal complexes of pyridyl chalcone derivatives: Their potent antibacterial activity, comparable cytotoxicity potency and selectivity to cisplatin

Dkhar, Lincoln; Banothu, Venkanna; Pinder, Emma; Phillips, Roger M.; Kaminsky, Werner; et al, Polyhedron, 2020, 185,

Production Method 10

500-22-1

118-93-4

908563-68-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water

Reference

: Microwave assisted synthesis of 2'-/3'-azaflavones/azaflavonones and their N-alkyl derivatives

Yasar, Ahmet; Ulas, Nevin; Yildirim, Sercan, Organic Communications, 2016, 9(4), 73-81